Cas no 33345-96-9 (4-Oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidine-3-carbaldehyde)

4-Oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde is a heterocyclic compound featuring a fused pyrido[1,2-a]pyrimidine core with a piperidine substitution at the 2-position and a formyl group at the 3-position. This structure exhibits significant potential in medicinal chemistry due to its versatile reactivity, particularly as a key intermediate in the synthesis of pharmacologically active molecules. The presence of the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions, while the piperidine moiety enhances solubility and bioavailability. Its rigid polycyclic framework contributes to selective binding interactions, making it valuable for drug discovery targeting enzymes or receptors. The compound's stability under standard conditions further supports its utility in synthetic applications.

4-Oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidine-3-carbaldehyde structure

33345-96-9 structure

Product Name:4-Oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidine-3-carbaldehyde

CAS No:33345-96-9

MF:C₁₄H₁₅N₃O₂

MW:257.287802934647

MDL:MFCD01072152

CID:321516

PubChem ID:794784

Update Time:2025-07-02

4-Oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
- 4H-Pyrido[1,2-a]pyrimidine-3-carboxaldehyde,4-oxo-2-(1-piperidinyl)-
- 4-Oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
- 4-OXO-2-PIPERIDIN-1-YL-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE
- 4-oxo-2-piperidin-1-yl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde(SALTDATA: FREE)
- 4-oxo-2-piperidin-1-ylpyrido[1,2-a]pyrimidine-3-carbaldehyde
- UPCMLD0ENAT5241581:001
- CS-0218484
- Oprea1_811527
- MFCD01072152
- HMS2661J24
- EN300-01118
- J-019155
- WAY-296830
- NS-03933
- 33345-96-9
- Oprea1_408981
- CHEMBL1503680
- 4-Oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidine-3-carboxaldehyde
- AKOS000121686
- Z56983661
- SMR000281092
- MLS000711325
- G55610
- STK803341
- 4-OXO-2-(PIPERIDIN-1-YL)PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE
- 4-Oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidine-3-carbaldehyde
- MDL： MFCD01072152
- Inchi： 1S/C14H15N3O2/c18-10-11-13(16-7-3-1-4-8-16)15-12-6-2-5-9-17(12)14(11)19/h2,5-6,9-10H,1,3-4,7-8H2
- InChI Key： BIEKQSISVQMOKS-UHFFFAOYSA-N
- SMILES： O=C1C(C=O)=C(N=C2C=CC=CN21)N1CCCCC1

Computed Properties

Exact Mass: 257.11655
Monoisotopic Mass: 257.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 537
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 53Å²

Experimental Properties

PSA: 52.98

4-Oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E588863-25mg	4-Oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	33345-96-9		25mg	$ 50.00	2022-06-05
TRC	E588863-50mg	4-Oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	33345-96-9		50mg	$ 65.00	2022-06-05
TRC	E588863-250mg	4-Oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	33345-96-9		250mg	$ 95.00	2022-06-05
Chemenu	CM305957-1g	4-Oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	33345-96-9	95%	1g	$***	2023-05-30
abcr	AB220837-1 g	4-Oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde; 95%	33345-96-9		1g	€122.60	2022-09-01
OTAVAchemicals	1669043-50MG	4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	33345-96-9	95%	50MG	$72	2023-06-25
OTAVAchemicals	1669043-250MG	4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	33345-96-9	95%	250MG	$144	2023-06-25
OTAVAchemicals	1669043-1000MG	4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	33345-96-9	95%	1g	$309	2023-06-25
SHENG KE LU SI SHENG WU JI SHU	sc-277592-1g	4-Oxo-2-piperidin-1-yl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde,	33345-96-9		1g	￥2226.00	2023-09-05
Enamine	EN300-01118-0.05g	4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	33345-96-9	95%	0.05g	$118.0	2023-04-29